N-(3-Chlorobenzyl)-1-propanamine hydrochloride

• IUPAC Name: N-[(3-chlorophenyl)methyl]propan-1-amine;hydrochloride
• InChI: InChI=1S/C10H14ClN.ClH/c1-2-6-12-8-9-4-3-5-10(11)7-9;/h3-5,7,12H,2,6,8H2,1H3;1H
• InChI Key: ZDCHWAQEQHIGIT-UHFFFAOYSA-N
• Canonical SMILES: CCCNCC1=CC(=CC=C1)Cl.Cl
• Molecular Formula: C10H15Cl2N
• Molecular Weight: 220.14 g/mol
• CAS No.: 90389-48-3

Description

N-(3-Chlorobenzyl)-1-propanamine hydrochloride is a useful research compound. Its molecular formula is C10H15Cl2N and its molecular weight is 220.14 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Antidepressant Properties

  • N,N-dimethyl-3,4-diphenyl-1H-pyrazole-1-propanamine, a compound with a similar structure to N-(3-Chlorobenzyl)-1-propanamine hydrochloride, has shown potential as an antidepressant. It was found to be equipotent with imipramine in antidepressant assays and exhibited reduced side effects (Bailey et al., 1985).

• NMDA Receptor Antagonist

  • 3,3-Bis(3-fluorophenyl)-1-propanamine hydrochloride, structurally related to this compound, is part of a new class of diphenylpropylamine NMDA receptor antagonists. This suggests potential applications in neurological research or therapy (Moe et al., 1998).

• Liquid Chromatography and Mass Spectral Analysis

  • The compound has been used in studies focusing on liquid chromatographic and mass spectral analysis of similar propanamines. This indicates its role in analytical chemistry, particularly in distinguishing compounds of similar molecular weight (Deruiter et al., 1990).

• Neurokinin-1 Receptor Antagonist

  • Related compounds have been developed as high-affinity, orally active neurokinin-1 receptor antagonists. Such substances are relevant in the study of emesis and depression (Harrison et al., 2001).

• Antibacterial Activity

  • Synthesis of 3-(4-fluorophenyl)-3-(4-methoxyphenyl)-1-propanarylamines and their derivatives, closely related to this compound, showed high antibacterial activity. This implies potential applications in developing new antibacterial agents (Arutyunyan et al., 2017).

• Immunosuppressive Activities

  • N-aryl-3-(indol-3-yl)propanamides, structurally similar to this compound, have shown significant immunosuppressive activities. This highlights potential applications in immune-related disorders and transplant medicine (Giraud et al., 2010).